Cas no 1261756-79-9 (6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine)

• Product Name: 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine
• CAS No: 1261756-79-9
• MF: C₁₁H₅ClF₃N
• MW: 243.612312078476
• CID: 4924883
• Update Time: 2025-05-21

6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H5ClF3N/c12-9-5-4-7(11(15)16-9)6-2-1-3-8(13)10(6)14/h1-5H
• InChI Key： JCYRBCUEUPYXGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine

6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine: A Comprehensive Overview

6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine, also known by its CAS number 1261756-79-9, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with chlorine and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinct chemical properties, making it a valuable compound for various applications.

The synthesis of 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine involves a series of intricate chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, thereby reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the field of agrochemicals. Studies have demonstrated that 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine exhibits potent insecticidal activity against a wide range of agricultural pests. Its ability to disrupt the nervous system of insects makes it a promising candidate for developing eco-friendly pesticides. Furthermore, ongoing research is focused on understanding its mode of action at the molecular level to enhance its efficacy and reduce potential side effects.

In addition to its pesticidal properties, this compound has shown potential in pharmaceutical applications. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing therapeutic agents. Researchers are currently investigating its bioavailability and pharmacokinetics to assess its suitability as a drug candidate.

The environmental impact of 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine has also been a topic of interest. Studies indicate that it degrades relatively quickly under environmental conditions, reducing its persistence in soil and water systems. However, further research is needed to fully understand its long-term ecological effects and ensure sustainable use.

In conclusion, 6-Chloro-3-(2,3-difluorophenyl)-2-fluoropyridine represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties and potential benefits make it a subject of ongoing research and development. As scientists continue to explore its capabilities, this compound holds promise for contributing to advancements in agriculture, medicine, and environmental science.